Nodakenin
Nodakenin
Nodakenin is a furanocoumarin.
Nodakenin is a natural product found in Angelica gigas, Rhodiola sachalinensis, and other organisms with data available.
Nodakenin is a natural product found in Angelica gigas, Rhodiola sachalinensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
495-31-8
VCID:
VC21210640
InChI:
InChI=1S/C20H24O9/c1-20(2,29-19-18(25)17(24)16(23)13(8-21)28-19)14-6-10-5-9-3-4-15(22)27-11(9)7-12(10)26-14/h3-5,7,13-14,16-19,21,23-25H,6,8H2,1-2H3/t13-,14-,16-,17+,18-,19+/m1/s1
SMILES:
CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)OC4C(C(C(C(O4)CO)O)O)O
Molecular Formula:
C20H24O9
Molecular Weight:
408.4 g/mol
Nodakenin
CAS No.: 495-31-8
Cat. No.: VC21210640
Molecular Formula: C20H24O9
Molecular Weight: 408.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nodakenin is a furanocoumarin. Nodakenin is a natural product found in Angelica gigas, Rhodiola sachalinensis, and other organisms with data available. |
|---|---|
| CAS No. | 495-31-8 |
| Molecular Formula | C20H24O9 |
| Molecular Weight | 408.4 g/mol |
| IUPAC Name | (2R)-2-[2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropan-2-yl]-2,3-dihydrofuro[3,2-g]chromen-7-one |
| Standard InChI | InChI=1S/C20H24O9/c1-20(2,29-19-18(25)17(24)16(23)13(8-21)28-19)14-6-10-5-9-3-4-15(22)27-11(9)7-12(10)26-14/h3-5,7,13-14,16-19,21,23-25H,6,8H2,1-2H3/t13-,14-,16-,17+,18-,19+/m1/s1 |
| Standard InChI Key | HXCGUCZXPFBNRD-DNLMCPORSA-N |
| Isomeric SMILES | CC(C)([C@H]1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O |
| SMILES | CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)OC4C(C(C(C(O4)CO)O)O)O |
| Canonical SMILES | CC(C)(C1CC2=C(O1)C=C3C(=C2)C=CC(=O)O3)OC4C(C(C(C(O4)CO)O)O)O |
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